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  4. Ethyl 4-[(5-amino-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carbonyl)amino]benzoate
Ethyl 4-[(5-amino-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carbonyl)amino]benzoate Ethyl 4-[(5-amino-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carbonyl)amino]benzoate
Brand Name: Vulcanchem
CAS No.: 728003-27-8
VCID: VC0461439
InChI: InChI=1S/C22H22N4O3S/c1-2-29-22(28)13-3-5-14(6-4-13)24-20(27)19-17(23)15-11-16-18(25-21(15)30-19)12-7-9-26(16)10-8-12/h3-6,11-12H,2,7-10,23H2,1H3,(H,24,27)
SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C3=CC4=C(C5CCN4CC5)N=C3S2)N
Molecular Formula: C22H22N4O3S
Molecular Weight: 422.5g/mol

Ethyl 4-[(5-amino-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carbonyl)amino]benzoate

CAS No.: 728003-27-8

Main Products

VCID: VC0461439

Molecular Formula: C22H22N4O3S

Molecular Weight: 422.5g/mol

Ethyl 4-[(5-amino-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carbonyl)amino]benzoate - 728003-27-8

CAS No. 728003-27-8
Product Name Ethyl 4-[(5-amino-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carbonyl)amino]benzoate
Molecular Formula C22H22N4O3S
Molecular Weight 422.5g/mol
IUPAC Name ethyl 4-[(5-amino-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carbonyl)amino]benzoate
Standard InChI InChI=1S/C22H22N4O3S/c1-2-29-22(28)13-3-5-14(6-4-13)24-20(27)19-17(23)15-11-16-18(25-21(15)30-19)12-7-9-26(16)10-8-12/h3-6,11-12H,2,7-10,23H2,1H3,(H,24,27)
Standard InChIKey PEWHPHIJNNDLKF-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C3=CC4=C(C5CCN4CC5)N=C3S2)N
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C3=CC4=C(C5CCN4CC5)N=C3S2)N
PubChem Compound 5297522
Last Modified Nov 11 2021
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